Cas no 449791-43-9 (N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide)

• Product Name: N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide
• CAS No: 449791-43-9
• MF: C₂₁H₂₀ClN₃O₆S
• MW: 477.918003082275
• CID: 6586291
• PubChem ID: 3626365
• Update Time: 2025-10-29

N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide
• Benzamide, N-[2-(4-chlorophenyl)-2,6-dihydro-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxy-
• N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide
• N-[2-(4-chlorophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide
• N-[2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide
• 449791-43-9
• Oprea1_567656
• ChemDiv1_014448
• EU-0028741
• SR-01000570259-1
• SR-01000570259
• AKOS002097125
• F0541-0554
• HMS628A16
• N-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4,5-trimethoxybenzamide

• Inchi： 1S/C21H20ClN3O6S/c1-29-17-8-12(9-18(30-2)19(17)31-3)21(26)23-20-15-10-32(27,28)11-16(15)24-25(20)14-6-4-13(22)5-7-14/h4-9H,10-11H2,1-3H3,(H,23,26)
• InChI Key： NGHXZYLUHKDDSQ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(Cl)C=C2)N=C2CS(=O)(=O)CC2=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 477.0761342g/mol
• Monoisotopic Mass: 477.0761342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 648.9±55.0 °C(Predicted)
• pka: 11.21±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-3,4,5-trimethoxybenzamide

Compound CAS No 449791-43-9: N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-3,4,5-trimethoxybenzamide

The compound with CAS No 449791-43-9, known as N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-3,4,5-trimethoxybenzamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzamides and features a thienopyrazole ring system. The molecule's structure includes a benzamide core with substituents that enhance its chemical and biological properties.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug development. The thienopyrazole moiety is particularly interesting due to its ability to modulate enzyme activity and receptor binding. Researchers have explored its applications in treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-3,4,5-trimethoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound. This has made it more accessible for preclinical studies and potential clinical trials.

One of the key features of this compound is its trimethoxybenzamide group. This substituent not only enhances the molecule's stability but also contributes to its pharmacokinetic properties. Studies have shown that this group improves bioavailability and reduces clearance rates in animal models. These findings suggest that the compound could be an effective drug candidate with favorable absorption and distribution characteristics.

The chlorophenyl substituent further adds to the compound's versatility. It introduces electronic effects that can modulate the molecule's interaction with biological systems. Researchers have found that this substituent plays a crucial role in enhancing the compound's selectivity for specific targets. This selectivity is essential for minimizing off-target effects and improving therapeutic outcomes.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Molecular docking studies have revealed potential binding modes with key enzymes and receptors involved in various pathological processes. These insights are valuable for optimizing the compound's structure further and improving its efficacy.

In terms of applications, N-2-(4-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-3,4,5-trimethoxybenzamide has shown promise in anti-inflammatory assays. Its ability to inhibit pro-inflammatory cytokines makes it a potential candidate for treating conditions like arthritis and other inflammatory disorders. Additionally, preliminary studies suggest its potential in neuroprotection by reducing oxidative stress and mitigating neuronal damage.

The development of this compound represents a significant advancement in medicinal chemistry. Its unique structure combines multiple functional groups that synergistically enhance its biological activity. As research progresses, it is expected to contribute to the development of novel therapeutic agents with improved efficacy and safety profiles.

In conclusion,N-[2-(4-chlorophenyl)-5λ⁶-thieno[3',c]pyrazolo[1,b]thiazolium-substituted benzamides like CAS No 449791 represent a new frontier in drug discovery. Their complex structures offer opportunities for targeting diverse biological pathways while maintaining favorable pharmacokinetic properties. As research continues to unravel their full potential,CAS No compounds like this one will undoubtedly play a pivotal role in advancing modern medicine.